Cas no 399-73-5 (6-Fluoro-2-methylbenzothiazole)
399-73-5 structure
Product Name:6-Fluoro-2-methylbenzothiazole
CAS No:399-73-5
MF:C8H6FNS
MW:167.203343868256
MDL:MFCD00012319
CID:294326
PubChem ID:15089711
Update Time:2025-04-19
6-Fluoro-2-methylbenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-2-methylbenzo[d]thiazole
- 6-Fluoro-2-methyl-1,3-benzothiazole
- 6-Fluoro-2-methylbenzothiazole
- Benzothiazole, 6-fluoro-2-methyl- (7CI,8CI,9CI)
- Benzothiazole,6-fluoro-2-methyl-
- AK128469
- PubChem21915
- 2-Methyl-6-fluorobenzothiazole
- FCH837285
- 5278AB
- 6-fluoranyl-2-methyl-1,3-benzothiazole
- ST2412380
- AX8182909
- A824829
- 4-[(Cyclopro
- AKOS006283074
- DTXSID00568034
- 399-73-5
- InChI=1/C8H6FNS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H
- CS-W005688
- DS-5867
- FT-0659887
- SCHEMBL2615304
- MFCD00012319
- DB-029294
-
- MDL: MFCD00012319
- Inchi: 1S/C8H6FNS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H3
- InChI Key: HIMUIMWWDJJAJC-UHFFFAOYSA-N
- SMILES: S1C(C)=NC2C=CC(=CC1=2)F
Computed Properties
- Exact Mass: 167.02000
- Monoisotopic Mass: 167.02049853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- XLogP3: 2.9
Experimental Properties
- Density: 1.319
- Boiling Point: 243.0±13.0℃ at 760 mmHg
- Flash Point: 100.771°C
- Refractive Index: 1.635
- PSA: 41.13000
- LogP: 2.74380
6-Fluoro-2-methylbenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154806-1g |
6-Fluoro-2-methylbenzothiazole |
399-73-5 | 98% | 1g |
$155 | 2021-06-08 | |
| Chemenu | CM154806-5g |
6-Fluoro-2-methylbenzothiazole |
399-73-5 | 98% | 5g |
$427 | 2021-06-08 | |
| Chemenu | CM154806-10g |
6-Fluoro-2-methylbenzothiazole |
399-73-5 | 98% | 10g |
$697 | 2021-06-08 | |
| Ambeed | A158380-100mg |
6-Fluoro-2-methylbenzo[d]thiazole |
399-73-5 | 98% | 100mg |
$12.0 | 2025-02-24 | |
| Ambeed | A158380-250mg |
6-Fluoro-2-methylbenzo[d]thiazole |
399-73-5 | 98% | 250mg |
$28.0 | 2025-02-24 | |
| Ambeed | A158380-1g |
6-Fluoro-2-methylbenzo[d]thiazole |
399-73-5 | 98% | 1g |
$91.0 | 2025-02-24 | |
| Ambeed | A158380-5g |
6-Fluoro-2-methylbenzo[d]thiazole |
399-73-5 | 98% | 5g |
$395.0 | 2025-02-24 | |
| abcr | AB437830-250 mg |
6-Fluoro-2-methylbenzo[d]thiazole; . |
399-73-5 | 250mg |
€132.50 | 2023-04-23 | ||
| abcr | AB437830-1 g |
6-Fluoro-2-methylbenzo[d]thiazole; . |
399-73-5 | 1g |
€235.40 | 2023-04-23 | ||
| abcr | AB437830-5 g |
6-Fluoro-2-methylbenzo[d]thiazole; . |
399-73-5 | 5g |
€674.90 | 2023-04-23 |
6-Fluoro-2-methylbenzothiazole Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
399-73-5 (6-Fluoro-2-methylbenzothiazole) Related Products
- 120-75-2(2-methyl-1,3-benzothiazole)
- 188787-71-5(7-Benzothiazolamine,6-fluoro-2-methyl-)
- 170881-41-1(Benzothiazole,5,6-difluoro-2-methyl-)
- 124050-14-2(Benzothiazole,2-(chloromethyl)-6-fluoro-)
- 125414-91-7(Lithium,(2-benzothiazolylmethyl)-)
- 170862-41-6(Benzothiazole,2-ethyl-6-fluoro-)
- 197364-68-4((6-Fluorobenzo[d]thiazol-2-yl)methanol)
- 169776-03-8(5-fluoro-2-Benzothiazolecarbonitrile)
- 169776-04-9(6-fluoro-2-Benzothiazolecarbonitrile)
- 169776-06-1(2-Benzothiazolecarbonitrile,5,6-difluoro-)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk